Cas no 7307-04-2 (5,5-Dimethylhexane-2,4-dione)

• Product Name: 5,5-Dimethylhexane-2,4-dione
• CAS No: 7307-04-2
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00142767
• CID: 85876
• PubChem ID: 329761969
• Update Time: 2025-04-18

5,5-Dimethylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethylhexane-2,4-dione
• 2,2-Dimethylhexane-3,5-dione
• 2,2-Dimethyl-3,5-hexanedione
• AMY11711
• EINECS 230-760-0
• F12458
• DTXSID90223342
• SCHEMBL46501
• 7307-04-2
• 5,5-Dimethyl-2,4-hexanedione
• AI3-19023
• 2,2-dimethylhexan-3,5-dione
• A918314
• 2,4-Hexanedione, 5,5-dimethyl-
• 5,5-DIMETHYLHEXAN-2,4-DIONE
• AKOS004115499
• pivaloylacetone
• 5,5-Dimethyl-hexane-2,4-dione
• FT-0619786
• 5,5-Dimethyl-hexan-2,4-dione
• Pivaloylacetone, keto form
• Q63409387
• MFCD00142767
• NS00037471
• 5,5-Dimethyl-2,4-hexanedione #
• 2,2-Dimethyl-3,5-hexanedione, 97%
• CS-W018289
• AS-47174
• DB-023407
• STL302035

• MDL： MFCD00142767
• Inchi： 1S/C8H14O2/c1-6(9)5-7(10)8(2,3)4/h5H2,1-4H3
• InChI Key： LCLCVVVHIPPHCG-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C(C)(C)C
• BRN： 969813

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.912 g/mL at 25 °C
• Melting Point: NA
• Boiling Point: 220.2°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:123.8°F
  Degrees Celsius:51°C
  
• Refractive Index: n20/D 1.460
• PSA: 34.14000
• LogP: 1.58070
• Solubility: Insoluble in water
• Vapor Pressure: Not available

5,5-Dimethylhexane-2,4-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1224
• WGK Germany：3
• Hazard Category Code： 10-22
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S23;S24/25
• Risk Phrases：R; R10; R22
• Packing Group：III